Cas no 54241-45-1 (3H-Pyrazol-3-one,5-amino-2-(2-chloro-4,6-dimethylphenyl)-2,4-dihydro-)

• Product Name: 3H-Pyrazol-3-one,5-amino-2-(2-chloro-4,6-dimethylphenyl)-2,4-dihydro-
• CAS No: 54241-45-1
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 370529
• PubChem ID: 104711
• Update Time: 2025-04-19

3H-Pyrazol-3-one,5-amino-2-(2-chloro-4,6-dimethylphenyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,5-amino-2-(2-chloro-4,6-dimethylphenyl)-2,4-dihydro-
• 5-amino-2-(2-chloro-4,6-dimethylphenyl)-2,4-dihydro-3H-pyrazol-3-one
• 3H-Pyrazol-3-one, 5-amino-2-(2-chloro-4,6-dimethylphenyl)-2,4-dihydro-
• EINECS 259-038-3
• DTXSID2068925
• 54241-45-1
• UNII-T5968T6KIM
• AKOS024386001
• 3-Amino-1-(2-chloro-4,6-dimethylphenyl)-1H-pyrazol-5(4H)-one
• NS00033010

• Inchi： 1S/C11H12ClN3O/c1-6-3-7(2)11(8(12)4-6)15-10(16)5-9(13)14-15/h3-4H,5H2,1-2H3,(H2,13,14)
• InChI Key： CIBYYNKTGAUUAG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C)=C1N1C(CC(N)=N1)=O

Computed Properties

• Exact Mass: 237.06706
• Monoisotopic Mass: 237.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 387.3°Cat760mmHg
• Flash Point: 188°C
• Refractive Index: 1.652
• PSA: 58.69